Cas no 1224432-92-1 ((E)-3-(2-Pyridylethynyl)-2-cyclohexenone Oxime)

(E)-3-(2-Pyridylethynyl)-2-cyclohexenone Oxime structure
1224432-92-1 structure
Product Name:(E)-3-(2-Pyridylethynyl)-2-cyclohexenone Oxime
CAS No:1224432-92-1
Molecular Formula:C13H12N2O
Molecular Weight:212.247182846069
MDL:MFCD32661929
CID:5061444

(E)-3-(2-Pyridylethynyl)-2-cyclohexenone Oxime Properties

Names and Identifiers

    • (E)-3-(2-Pyridylethynyl)-2-cyclohexenone Oxime
    • SY250094
    • 3-(pyridin-2-ylethynyl)-cyclohex-2-enone-oxime
    • MDL: MFCD32661929
    • InChIKey: ZWBSNTSHJZOYAE-UHFFFAOYSA-N
    • Inchi: 1S/C13H12N2O/c16-15-13-6-3-4-11(10-13)7-8-12-5-1-2-9-14-12/h1-2,5,9-10,16H,3-4,6H2
    • SMILES: ON=C1C=C(C#CC2C=CC=CN=2)CCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 2
  • Heavy Atom Count: 16
  • Complexity: 370
  • XLogP3: 1.7
  • Topological Polar Surface Area: 45.5

(E)-3-(2-Pyridylethynyl)-2-cyclohexenone Oxime Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
eNovation Chemicals LLC
D779240-1g
(E)-3-(2-Pyridylethynyl)-2-cyclohexenone Oxime
1224432-92-1 95%
1g
$1135 2022-07-29
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1577089-1g
(E)-3-(pyridin-2-ylethynyl)cyclohex-2-en-1-one oxime
1224432-92-1 98%
1g
¥12460.00 2024-08-09
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY250094-1g
(E)-3-(2-Pyridylethynyl)-2-cyclohexenone Oxime
1224432-92-1 ≥95%
1g
¥8900.00 2024-07-09

(E)-3-(2-Pyridylethynyl)-2-cyclohexenone Oxime Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1224432-92-1)(E)-3-(2-Pyridylethynyl)-2-cyclohexenone Oxime
A1014951
Purity:99%
Quantity:1g
Price($):1116.0